Cas no 2169882-35-1 (ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate
• CAS No: 2169882-35-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6138568
• PubChem ID: 165785354
• Update Time: 2025-06-23

ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate
• EN300-1460594
• 2169882-35-1

• Inchi： 1S/C10H14N2O2/c1-4-14-9(13)7-8(2)10-11-5-6-12(10)3/h5-7H,4H2,1-3H3/b8-7-
• InChI Key： GSMWLIWVCHSVLJ-FPLPWBNLSA-N
• SMILES： O(CC)C(/C=C(/C)\C1=NC=CN1C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate

Introduction to Ethyl (2Z)-3-(1-Methyl-1H-imidazol-2-yl)but-2-enoate (CAS No. 2169882-35-1)

Ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate (CAS No. 2169882-35-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl (Z)-3-(1-methylimidazol-2-yl)but-2-enoate, is characterized by its distinct structural features, which include an imidazole ring and an ester functional group. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The chemical structure of ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate is composed of a conjugated double bond system, an imidazole ring, and an ethyl ester group. The presence of the imidazole ring is particularly noteworthy, as it is a common motif in many biologically active compounds due to its ability to form hydrogen bonds and participate in various biological interactions. The ethyl ester group, on the other hand, can influence the solubility and metabolic stability of the molecule, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential of ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs that could be used to treat conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral entry into host cells and inhibition of viral enzyme activity. These findings suggest that ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate could be a valuable lead compound for the development of new antiviral therapies.

The pharmacokinetic properties of ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. Furthermore, it demonstrates low toxicity and high selectivity towards target enzymes, making it a suitable candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of ethyl (2Z)-3-(1-methyl-1H-imidazol-2-yl)but-2-enoate in treating various conditions. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, ethyl (2Z)-3-(1-methyl-1H-imidazol-2-y l)but - 2 - enoate (CAS No. 216988 2 - 35 - 1 ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases and conditions.